Cas no 52605-83-1 (1H-Imidazole-4-acetonitrile,5-cyano-)

• Product Name: 1H-Imidazole-4-acetonitrile,5-cyano-
• CAS No: 52605-83-1
• MF: C₆H₄N₄
• MW: 132.122759819031
• CID: 383688
• PubChem ID: 308713
• Update Time: 2025-04-19

1H-Imidazole-4-acetonitrile,5-cyano- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-acetonitrile,5-cyano-
• 5-(cyanomethyl)-1H-imidazole-4-carbonitrile
• AC1L7DH9
• NSC210724
• NSC-210724
• AKOS006356761
• DTXSID80309003
• 52605-83-1
• SCHEMBL11124755

• Inchi： 1S/C6H4N4/c7-2-1-5-6(3-8)10-4-9-5/h4H,1H2,(H,9,10)
• InChI Key： WZZINVSDRKNNJP-UHFFFAOYSA-N
• SMILES： N1C=NC(C#N)=C1CC#N

Computed Properties

• Exact Mass: 132.04372
• Monoisotopic Mass: 132.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 474.5°Cat760mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.564
• PSA: 76.26
• LogP: 0.34746